Cas no 62451-88-1 (2-Amino-2-(pyridin-2-YL)acetic acid)

• Product Name: 2-Amino-2-(pyridin-2-YL)acetic acid
• CAS No: 62451-88-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD05225556
• CID: 499709
• PubChem ID: 4226387
• Update Time: 2025-10-31

2-Amino-2-(pyridin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyridin-2-yl)acetic acid
• 2-Amino-2-(2-pyridyl)acetic Acid
• 2-amino-2-pyridin-2-ylacetic acid
• 2-Pyridineacetic acid, α-amino-
• 2-Pyridineaceticacid, a-amino-
• AMINO-PYRIDIN-2-YL-ACETIC ACID
• 2-Pyridineaceticacid,a-amino
• amino(pyridin-2-yl)acetic acid
• 2-(2-PYRIDINYL)-DL-GLYCINE
• alpha-(2-pyridyl)glycine
• 2-Pyridineacetic acid,
• A-amino-
• 2-Amino-2-(2-pyridyl)aceticAcid
• STL227929
• WT81878
• AB21618
• SY022365
• AB0065030
• AKOS000170342
• FT-0743762
• AKOS022186480
• AB30492
• CS-0112659
• 2-Amino-2-(pyridin-2-yl)acetic acid;2-Amino-2-(2-pyridyl)acetic Acid
• N-OCTYLDIOXYETHYLENE
• MFCD05225556
• Amino-pyridin-2-yl-acetic acid (H-DL-Gly(2-Pyridyl)-OH)
• A868471
• EN300-148454
• AB33283
• (S)-AMINO-PYRIDIN-2-YL-ACETIC ACID
• DTXSID80401016
• (2R)-2-AMINO-2-(2-PYRIDYL)ACETIC ACID
• 62451-88-1
• SCHEMBL6522812
• DB-073118
• 2-Amino-2-(pyridin-2-YL)acetic acid

• MDL： MFCD05225556
• Inchi： 1S/C7H8N2O2/c8-6(7(10)11)5-3-1-2-4-9-5/h1-4,6H,8H2,(H,10,11)
• InChI Key： JTOBAFRWEGCWGI-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: -2.7

Experimental Properties

• Density: 1.328
• Boiling Point: 306.7℃ at 760 mmHg
• Flash Point: 139.3 °C
• Refractive Index: 1.596
• PSA: 76.21000
• LogP: 0.86630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-2-(pyridin-2-YL)acetic acid

Recent Advances in the Study of 2-Amino-2-(pyridin-2-YL)acetic acid (CAS: 62451-88-1) in Chemical Biology and Pharmaceutical Research

2-Amino-2-(pyridin-2-YL)acetic acid (CAS: 62451-88-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and amino acid functional groups, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of interest is the role of 2-Amino-2-(pyridin-2-YL)acetic acid in the development of novel enzyme inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to bind to active sites with high affinity, thereby modulating enzyme activity. This finding opens new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

In addition to its inhibitory properties, 2-Amino-2-(pyridin-2-YL)acetic acid has been investigated for its potential in metal chelation. Research published in *Bioinorganic Chemistry and Applications* in 2022 revealed that the compound forms stable complexes with transition metals, such as copper and zinc. These complexes exhibit unique redox properties, which could be leveraged in the design of metal-based therapeutics or diagnostic agents. The study also noted the compound's low toxicity profile, making it a viable candidate for further preclinical evaluation.

The synthetic versatility of 2-Amino-2-(pyridin-2-YL)acetic acid has also been a subject of recent exploration. A 2023 paper in *Organic Letters* detailed a novel, high-yield synthesis route for the compound, utilizing green chemistry principles to minimize environmental impact. This advancement addresses previous challenges related to scalability and cost, paving the way for broader industrial and research applications. The authors emphasized the potential for this synthesis method to be adapted for the production of derivatives with enhanced biological activity.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 2-Amino-2-(pyridin-2-YL)acetic acid. Molecular docking simulations, as reported in a 2023 *Journal of Chemical Information and Modeling* article, have elucidated its binding modes with various protein targets. These simulations predict favorable interactions with proteins involved in neurodegenerative diseases, suggesting potential applications in Alzheimer's and Parkinson's disease research. Such computational approaches are invaluable for guiding future experimental studies and optimizing the compound's therapeutic potential.

In conclusion, 2-Amino-2-(pyridin-2-YL)acetic acid (CAS: 62451-88-1) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its diverse applications—from enzyme inhibition to metal chelation—coupled with recent advancements in synthesis and computational modeling, underscore its potential as a cornerstone for future drug discovery efforts. Continued research into its mechanisms and derivatives will likely yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.